![molecular formula C11H10O5 B4972312 ethyl 3,5-diformyl-4-hydroxybenzoate](/img/structure/B4972312.png)
ethyl 3,5-diformyl-4-hydroxybenzoate
Overview
Description
Ethyl 3,5-diformyl-4-hydroxybenzoate, also known as ethyl vanillin, is a synthetic compound that is commonly used as a food flavoring agent due to its vanilla-like aroma and taste. In recent years, it has gained attention in scientific research for its potential applications in various fields, including medicine, agriculture, and environmental science.
Scientific Research Applications
1. Application in Fluorescent Sensing
Ethyl 3,5-diformyl-4-hydroxybenzoate shows potential in the development of fluorescent sensors. For instance, a study by Ye et al. (2014) describes the synthesis of a fluorogenic chemosensor, which exhibits high selectivity and sensitivity toward aluminum ions (Al3+). This sensor could be used for bio-imaging fluorescent probes to detect Al3+ in human cervical cancer cells (Ye et al., 2014).
2. Biological and Pharmacological Research
This compound is structurally related to various benzoic acid derivatives, which have diverse biological activities. For example, Ali et al. (1998) identified novel benzoic acid derivatives with potential applications in pharmacological research (Ali et al., 1998).
3. Metabolism Studies
Research into the metabolism of parabens (alkyl esters of 4-hydroxybenzoic acid, structurally similar to this compound) can inform the understanding of its biotransformation. Abbas et al. (2010) investigated the hydrolysis and glucuronidation of parabens in human liver microsomes and plasma, which is relevant to understanding the metabolic fate of similar compounds (Abbas et al., 2010).
4. Chemical Synthesis and Characterization
The compound also finds use in chemical synthesis research. For instance, studies on its derivatives, like ethyl 4-hydroxybenzoate, contribute to knowledge in areas such as crystal growth, characterization, and thermal behavior. Research by Solanki et al. (2017) on the growth and characterization of ethyl 4-hydroxybenzoate single crystals provides insights relevant to the broader field of hydroxybenzoate derivatives (Solanki et al., 2017).
5. Environmental Applications
Studies have also explored the environmental impact and degradation of related compounds. For example, research on the photodegradation of parabens by Gmurek et al. (2015) can provide insights into the environmental behavior and degradation pathways of similar compounds, including this compound (Gmurek et al., 2015).
properties
IUPAC Name |
ethyl 3,5-diformyl-4-hydroxybenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O5/c1-2-16-11(15)7-3-8(5-12)10(14)9(4-7)6-13/h3-6,14H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXSVGUGURKNATE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C(=C1)C=O)O)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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